Cas no 1353993-35-7 ([(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester)

• Product Name: [(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester
• CAS No: 1353993-35-7
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• CID: 2159645
• Update Time: 2025-06-08

[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-(2-chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester
• (R)-Benzyl (1-(2-chloroacetyl)pyrrolidin-3-yl)carbamate
• AM95120
• [(R)-1-(2-Chloroacetyl)pyrrolidin-3-yl]carbamic acid benzyl ester
• [(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester

• Inchi： 1S/C14H17ClN2O3/c15-8-13(18)17-7-6-12(9-17)16-14(19)20-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,16,19)/t12-/m1/s1
• InChI Key： CASZWTJNHOXXEK-GFCCVEGCSA-N
• SMILES： ClCC(N1CC[C@H](C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Topological Polar Surface Area: 58.6

Additional information on [(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester

Introduction to [(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester (CAS No. 1353993-35-7)

[(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester, identified by its CAS number 1353993-35-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly its chiral center and the presence of a chloro-acetyl group, make it a valuable scaffold for the synthesis of biologically active agents.

The benzyl ester moiety in the name [(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester plays a crucial role in determining the compound's solubility and reactivity. Benzyl esters are commonly used in organic synthesis as protecting groups for carboxylic acids. In this context, the benzyl ester group provides stability to the carboxylic acid functionality while allowing for selective modifications during further synthetic transformations. This characteristic makes the compound particularly useful in multi-step synthetic routes where controlled reactivity is essential.

The (R)-configuration at the chiral center of the pyrrolidin-3-yl ring is another key feature that contributes to the compound's pharmacological relevance. Chiral molecules are of paramount importance in pharmaceuticals because their different enantiomers can exhibit distinct biological activities. The (R)-configuration ensures that the compound possesses specific stereochemical properties that may influence its interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules with a similar structural motif, including (R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester, can interact with various enzymes and receptors, suggesting potential therapeutic applications. For instance, computational studies have identified that this compound may exhibit inhibitory effects on certain kinases, which are known to be involved in cancer progression.

In addition to its potential as a pharmacological agent, [(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester has been explored as an intermediate in the synthesis of more complex molecules. The chloro-acetyl group present in the structure is particularly versatile and can be readily modified through various chemical reactions, such as nucleophilic substitution or condensation reactions. This flexibility allows chemists to incorporate additional functional groups or linkages, thereby expanding the scope of possible derivatives.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available precursors. Key steps often include chiral resolution or asymmetric synthesis to achieve the desired (R)-configuration. The use of advanced catalytic systems, such as transition metal catalysts or biocatalysts, has improved the efficiency and selectivity of these synthetic routes. For example, recent research has demonstrated that enzymatic methods can be employed to introduce the (R)-configuration with high enantioselectivity, reducing the need for harsh chemical conditions.

From a regulatory perspective, compounds like [(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester must undergo rigorous testing to ensure their safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate their pharmacokinetic properties and potential side effects. These studies provide critical data for researchers to optimize dosages and delivery methods, ensuring that the final drug product is both effective and safe.

The role of computational tools in drug discovery has been increasingly recognized over the past decade. Molecular docking simulations and virtual screening have become integral parts of early-stage drug development pipelines. These techniques allow researchers to predict how a given compound might interact with biological targets by simulating its binding interactions at an atomic level. In this regard, [(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester has been subjected to virtual screening against various protein targets, revealing potential therapeutic applications in areas such as inflammation and neurodegenerative diseases.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in treating various diseases by modifying its chemical structure or combining it with other therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this field, leading to novel drug candidates derived from [(R)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester.